Cas no 34852-33-0 (Methylcyclodecylprodigiosin)
Methylcyclodecylprodigiosin structure
Product Name:Methylcyclodecylprodigiosin
CAS No:34852-33-0
MF:C25H33N3O
MW:391.549026250839
CID:2061317
PubChem ID:53440057
Update Time:2025-04-21
Methylcyclodecylprodigiosin Chemical and Physical Properties
Names and Identifiers
-
- Methylcyclodecylprodigiosin
- 24-methoxy-14-methyl-11H,41H-1,2,4(2,5)-tripyrrola-cyclotetradecaphan-2-ene
- Methylcyclodecylprodiginine
- DTXSID20702332
- 34852-33-0
- 4-Methoxy-20-methyl-24,25,26-triazatetracyclo[19.2.1.1~2,5~.1~7,10~]hexacosa-1(23),2(26),3,5,7,9,21-heptaene
-
- Inchi： 1S/C25H33N3O/c1-18-10-8-6-4-3-5-7-9-11-19-12-13-20(26-19)16-24-25(29-2)17-23(28-24)22-15-14-21(18)27-22/h12-18,26-27H,3-11H2,1-2H3
- InChI Key： BFSYHQVSNYPCNA-UHFFFAOYSA-N
- SMILES： O(C)C1=CC2C3=CC=C(C(C)CCCCCCCCCC4=CC=C(C=C1N=2)N4)N3
Computed Properties
- Exact Mass: 391.262
- Monoisotopic Mass: 391.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 1
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 53.2A^2
- XLogP3: 6.4
Methylcyclodecylprodigiosin Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
34852-33-0 (Methylcyclodecylprodigiosin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk